2,4,6-trimethyl-N-[6-(methylamino)pyridin-3-yl]benzamide

• IUPAC Name: 2,4,6-trimethyl-N-[6-(methylamino)pyridin-3-yl]benzamide
• InChI: InChI=1S/C16H19N3O/c1-10-7-11(2)15(12(3)8-10)16(20)19-13-5-6-14(17-4)18-9-13/h5-9H,1-4H3,(H,17,18)(H,19,20)
• InChI Key: HZRLAQBOHAVLKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)NC2=CN=C(C=C2)NC)C
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol

Description

2,4,6-trimethyl-N-[6-(methylamino)pyridin-3-yl]benzamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as "TMPB" and has been studied for its potential use in various applications, including medical research and drug discovery.

Mechanism of Action

The mechanism of action of TMPB is not fully understood, but it is believed to act as an inhibitor of specific enzymes and proteins. TMPB has been shown to inhibit the activity of several proteins, including the protein kinase CK2 and the protein phosphatase PP2A. These proteins play a crucial role in various biological pathways, and their inhibition by TMPB has been shown to have significant effects on cell proliferation, apoptosis, and other cellular processes.
Biochemical and Physiological Effects:
TMPB has been shown to have several biochemical and physiological effects in various cellular and animal models. In cellular models, TMPB has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. In animal models, TMPB has been shown to have neuroprotective effects and improve cognitive function in Alzheimer's disease and Parkinson's disease models.

Advantages and Limitations for Lab Experiments

TMPB has several advantages for lab experiments, including its ease of synthesis, high purity, and specificity for certain enzymes and proteins. However, TMPB also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for TMPB research, including its potential use in drug discovery and medical research. TMPB has been shown to have promising results in several disease models, and further research is needed to determine its potential as a therapeutic agent. Additionally, future research could focus on optimizing the synthesis method of TMPB to improve yield and purity, as well as identifying new targets for TMPB inhibition.

Synthesis Methods

TMPB can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2,4,6-trimethylbenzoyl chloride with 6-(methylamino)pyridin-3-amine in the presence of a base. The resulting product is then purified using column chromatography to obtain pure TMPB. This synthesis method has been reported in several scientific journals and has been optimized for high yield and purity.

Scientific Research Applications

TMPB has been extensively studied in scientific research for its potential use in various applications. One of the primary applications of TMPB is in drug discovery, where it has been studied as a potential drug target for several diseases, including cancer, Alzheimer's disease, and Parkinson's disease. TMPB has also been studied for its potential use in medical research, where it has been used to study the role of specific proteins in various biological pathways.